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Compound of Interest

Compound Name: Octacosane

Cat. No.: B166375 Get Quote

An In-depth Technical Guide on the Melting and Boiling Points of Octacosane

Introduction
Octacosane (C28H58) is a long-chain saturated hydrocarbon belonging to the alkane series.

[1] As a waxy solid at room temperature, its physical properties, particularly its melting and

boiling points, are critical parameters in various industrial and research applications. These

properties are fundamental to its use in lubricants, paraffin waxes, and as a component in fuel

oils.[2] In the context of drug development, long-chain alkanes can be utilized in formulation

studies, for example, in creating controlled-release matrices or as components of lipid-based

drug delivery systems. An accurate understanding of the thermal behavior of octacosane is

therefore essential for researchers, scientists, and professionals in these fields. This guide

provides a detailed overview of the melting and boiling points of octacosane, the experimental

protocols for their determination, and a logical workflow for these measurements.

Physical Properties of Octacosane
The melting and boiling points of octacosane have been determined and reported across

various chemical literature and databases. A summary of these values is presented below. The

slight variations in reported values can be attributed to differences in experimental conditions

and sample purity.
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Property Value Pressure Source

Melting Point 61.3 °C (334.45 K) 760 mmHg

CRC Handbook of

Chemistry and

Physics[1][3]

64.5 °C (148.1 °F) 760 mmHg
National Toxicology

Program (NTP)[1]

60.0 - 65.0 °C 760 mmHg
The Good Scents

Company[4]

57 - 62 °C Not Specified
ChemWhat,

ChemicalBook[5][6]

61 - 63 °C Not Specified Fisher Scientific[7]

Boiling Point 432 °C (705.15 K) 760 mmHg

CRC Handbook of

Chemistry and

Physics[1][8]

431.6 °C (808.9 °F) 760 mmHg
National Toxicology

Program (NTP)[1]

431.0 - 432.0 °C 760 mmHg
The Good Scents

Company[4]

278 °C (551.15 K) 15 mmHg (0.02 bar)
Multiple Sources[3][4]

[5][6][9]

Experimental Protocols for Determination
The determination of melting and boiling points are standard procedures in chemical analysis,

used for both identification and purity assessment of compounds.[10][11]

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.[10]

Impurities tend to lower the melting point and broaden the melting range.[12][13] A common

and effective method involves the use of a capillary tube and a calibrated heating apparatus.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp, DigiMelt) or a Thiele tube setup.[10]

Glass capillary tubes (sealed at one end).[13]

Calibrated thermometer.

Detailed Methodology (Capillary Method):

Sample Preparation: A small quantity of finely powdered, dry octacosane is introduced into

the open end of a capillary tube. The tube is then tapped gently or dropped through a long

glass tube to compact the sample into a dense column of 1-2 mm at the sealed end.[12][13]

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent

to the thermometer bulb to ensure accurate temperature measurement.[10]

Approximate Determination: An initial, rapid heating run (e.g., a ramp rate of 10-20 °C per

minute) is often performed to determine an approximate melting range. This saves time

during the precise measurement.[12]

Precise Determination: A new sample is prepared and the apparatus is allowed to cool to at

least 10-20 °C below the approximate melting point. The sample is then heated at a slow,

controlled rate, typically 1-2 °C per minute.[10][12]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample has completely

liquefied. The melting point is reported as the range T1-T2.[10]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11] Since atmospheric pressure can vary, it is crucial to

record the pressure at which the boiling point is measured.

Apparatus:

Thiele tube or a micro-distillation apparatus.[14]
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Small test tube (e.g., Durham tube) and a capillary tube (sealed at one end).

Calibrated thermometer.

Heating source (e.g., Bunsen burner or heating mantle) and heat-transfer fluid (e.g., mineral

oil).[11]

Detailed Methodology (Thiele Tube Method):

Sample Preparation: Approximately 0.5 mL of liquid octacosane (if melted) or a solution in a

high-boiling solvent is placed into a small test tube. A capillary tube, sealed at the top end, is

placed inverted (open end down) into the liquid.[14]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band

or wire, ensuring the sample is level with the thermometer bulb. This entire setup is then

clamped and immersed in the oil of a Thiele tube.[14]

Heating: The Thiele tube is heated gently. As the temperature rises, trapped air expands and

slowly bubbles out of the inverted capillary.[14]

Observation: As the temperature approaches the boiling point, the rate of bubbling

increases. The liquid is heated until a continuous and rapid stream of bubbles emerges from

the capillary tube, indicating the temperature is slightly above the boiling point.[14]

Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.

The bubbling will slow and eventually stop. The exact temperature at which the liquid is

drawn back into the capillary tube is recorded. This is the boiling point, as at this moment the

external pressure equals the vapor pressure of the substance.[14]

Mandatory Visualizations
The following diagram illustrates the standardized workflow for determining the melting point of

a solid organic compound like octacosane.
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Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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